3-(4-(2-methoxyphenyl)piperazine-1-carbonyl)-1-methyl-1,8-naphthyridin-2(1H)-one

• IUPAC Name: 3-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-1-methyl-1,8-naphthyridin-2-one
• InChI: InChI=1S/C21H22N4O3/c1-23-19-15(6-5-9-22-19)14-16(20(23)26)21(27)25-12-10-24(11-13-25)17-7-3-4-8-18(17)28-2/h3-9,14H,10-13H2,1-2H3
• InChI Key: RWLKRSQBVXRKPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)C=C(C1=O)C(=O)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

3-(4-(2-methoxyphenyl)piperazine-1-carbonyl)-1-methyl-1,8-naphthyridin-2(1H)-one, commonly known as MN-64, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. MN-64 has been shown to possess a unique mechanism of action that makes it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of MN-64 involves the inhibition of the enzyme phosphodiesterase 10A (PDE10A), which plays a crucial role in the regulation of intracellular signaling pathways. By inhibiting PDE10A, MN-64 increases the levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are important signaling molecules in the brain. This results in an increase in the activity of neurotransmitters such as dopamine and glutamate, which are involved in the regulation of mood, cognition, and movement.
Biochemical and Physiological Effects:
MN-64 has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine and glutamate in the brain, which are important neurotransmitters involved in the regulation of mood, cognition, and movement. MN-64 has also been shown to possess anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of MN-64 is its unique mechanism of action, which makes it a promising candidate for the development of new drugs. MN-64 has also been shown to possess anti-inflammatory and anti-cancer properties, which could have significant therapeutic applications. However, one of the limitations of MN-64 is its limited availability, which makes it difficult to conduct large-scale studies.

Future Directions

There are several future directions for further research on MN-64. One area of research could focus on the development of new drugs based on the structure of MN-64. Another area of research could focus on the potential use of MN-64 in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could investigate the potential use of MN-64 in the treatment of other diseases such as cancer and inflammation.

Synthesis Methods

The synthesis of MN-64 involves a multi-step process that starts with the reaction of 1-methyl-1,8-naphthyridin-2(1H)-one with 4-(2-methoxyphenyl)piperazine-1-carbonyl chloride in the presence of a base. This reaction results in the formation of MN-64, which can be further purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

MN-64 has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to possess anti-inflammatory and anti-cancer properties. MN-64 has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.